Cas no 141-40-2 (7-Oxabicyclo[4.1.0]heptane-3-carbonitrile)

• Product Name: 7-Oxabicyclo[4.1.0]heptane-3-carbonitrile
• CAS No: 141-40-2
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 142739
• PubChem ID: 101629
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-3-carbonitrile
• 7-oxabicyclo[4.1.0]heptane-4-carbonitrile
• T31VB6C780
• 3,4-Epoxycyclohexanecarbonitrile
• DTXSID50930969
• 7-Oxabicyclo(4.1.0)heptane-3-carbonitrile
• 7-OXABICYCLO(4.1.0)HEPTANE-4-CARBONITRILE
• UNII-T31VB6C780
• Q27289598
• 141-40-2
• 4-Cyanocyclohexene oxide
• AI3-26364
• J42.539G
• 3,4-Epoxycyclohexane-carbonitrile
• 3,4-Epoxycyanocyclohexane
• SCHEMBL10719783
• Cyclohexanecarbonitrile, 3,4-epoxy-

• Inchi： 1S/C7H9NO/c8-4-5-1-2-6-7(3-5)9-6/h5-7H,1-3H2
• InChI Key： MBOPNDFEIXMJOS-UHFFFAOYSA-N
• SMILES： O1C2CCC(C#N)CC12

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Density: 1.0877 (rough estimate)
• Boiling Point: 229.26°C (rough estimate)
• Flash Point: 104.4°C
• Refractive Index: 1.5380 (estimate)
• PSA: 36.32